Cas no 102542-59-6 (13-Docosen-1-ol,1-methanesulfonate)

13-Docosen-1-ol,1-methanesulfonate structure
102542-59-6 structure
Product Name:13-Docosen-1-ol,1-methanesulfonate
CAS No:102542-59-6
MF:C23H46O3S
MW:402.674546718597
CID:125107
PubChem ID:5066077
Update Time:2024-11-04

13-Docosen-1-ol,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 13-Docosen-1-ol,1-methanesulfonate
    • docos-13-enyl methanesulfonate
    • METHANESULFONIC ACID ERUCYL ESTER
    • 22-Methansulfonyloxy-docos-9c-en
    • cis-13-Docosenylmethansulfonat
    • erucyl mesylate
    • methanesulfonic acid docos-13c-enyl ester
    • Methansulfonsaeure-docos-13c-enylester
    • ERUCYL METHANE SULFATE
    • CIS-13-DOCOSENYL METHANESULFONATE
    • 102542-59-6
    • DTXSID80407972
    • DOCOS-13-EN-1-YL METHANESULFONATE
    • Inchi: 1S/C23H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-27(2,24)25/h10-11H,3-9,12-23H2,1-2H3
    • InChI Key: LQEQEAAOCYCCFX-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCCCCCCCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 402.31700
  • Monoisotopic Mass: 402.31676650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 21
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 9.7
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 8.64130

13-Docosen-1-ol,1-methanesulfonate Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Safety Term:Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
  • Risk Phrases:R36/37/38
  • Storage Condition:−20°C

13-Docosen-1-ol,1-methanesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
44-2201-9-100mg
Erucyl methane sulfonate
102542-59-6 >99%
100mg
€81.00 2025-03-07

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